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Compound of Interest

Compound Name: 2,4,5-Trimethoxybenzoic acid

Cat. No.: B1293779

An In-depth Technical Guide to 2,4,5-Trimethoxybenzoic Acid: Chemical Properties and
Structure

Introduction

2,4,5-Trimethoxybenzoic acid, also known by its synonym Asaronic acid, is an organic
compound classified as a methoxybenzoic acid.[1][2] It is a white to off-white crystalline solid at
room temperature.[1][3] This compound serves as a valuable intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical industry for the production of drugs
like Acotiamide, which is used for gastrointestinal motility disorders.[3][4][5] Furthermore, recent
research has highlighted its potential anti-inflammatory properties, making it a subject of
interest for drug development professionals.[6][7] This guide provides a comprehensive
overview of its chemical properties, structure, synthesis, and biological activities.

Chemical and Physical Properties

The key chemical and physical properties of 2,4,5-Trimethoxybenzoic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C10H1205 [21[31[41[81[9]

Molecular Weight 212.20 g/mol [21[81[9]

Appearance White to off-white crystalline (EIEIL0]
powder

Melting Point 143-145 °C [1][10]

Boiling Point 300 °C [8][10][11]

Density 1.2 + 0.1 g/cm3 (estimate) [8][11]

Water Solubility Soluble [31[8][10]
Soluble in DMSO (100

Solubility in other solvents mg/mL), slightly soluble in [7][10][11]
Chloroform

pKa 4.24 £ 0.10 (Predicted) [3]

Flash Point 134.0 £ 20.0 °C [8][10]

Vapor Pressure 0.000513 mmHg at 25°C [8][10]

Refractive Index 1.5140 - 1.524 (estimate) [8][10][11]

UV max (Amax) 226 nm (in EtOH) [1][3][10]

Chemical Structure

2,4,5-Trimethoxybenzoic acid has a benzene ring substituted with three methoxy groups (-

OCHs3) at the 2, 4, and 5 positions and a carboxylic acid (-COOH) group at the 1 position.[3]

This substitution pattern is crucial for its chemical properties and biological activity.

e |[UPAC Name: 2,4,5-trimethoxybenzoic acid[Z]

e Synonyms: Asaronic acid[2][3], Asarylic acid[2], Calamonic acid[2]

« CAS Number: 490-64-2[1][3][8]
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« Canonical SMILES: COC1=CC(=C(C=C1C(=0)0)OC)OC|[2][3]

« InChl: INChI=1S/C10H1205/c1-13-7-5-9(15-3)8(14-2)4-6(7)10(11)12/h4-5H,1-3H3,(H,11,12)
[2]3]

« InChIKey: KVZUCOGWKYOPID-UHFFFAOYSA-N[2][3]

Synthesis and Reactivity

Synthesis

2,4,5-Trimethoxybenzoic acid can be synthesized through several routes. Industrially, it is
often prepared via multi-step organic synthesis starting from precursors like veratric acid or
syringaldehyde, which involve selective methylation and oxidation processes.[3] Another
reported method is the oxidation of 2,4,5-trimethoxybenzaldehyde using oxidizing agents such
as potassium permanganate.[3] A historical synthesis involves a two-step reaction starting with
carbon disulfide and aluminum chloride, followed by oxidation with permanganate.[9]

Reactivity and Stability

The compound is stable under normal ambient conditions.[3][12][13] It is incompatible with
strong oxidizing agents.[12] Hazardous decomposition products upon combustion include
carbon monoxide and carbon dioxide.[12] The carboxylic acid group can undergo typical
reactions such as esterification.

Spectroscopic Analysis

e IH NMR: The proton NMR spectrum would show characteristic signals for the aromatic
protons and the protons of the three methoxy groups and the carboxylic acid proton. Spectral
data is available on platforms like ChemicalBook.[14]

e 13C NMR: The carbon NMR spectrum would display distinct peaks for the carboxyl carbon,
the aromatic carbons (both substituted and unsubstituted), and the methoxy carbons.

« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for the O-H stretch of the carboxylic acid (broad), the C=0 stretch of the carboxyl group, C-O
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stretches of the methoxy and acid groups, and C-H stretches of the aromatic ring and methyl
groups.

e Mass Spectrometry: The mass spectrum shows a molecular ion peak corresponding to its
molecular weight. PubChem lists top 5 peaks in the mass spectrum as 212, 197, 137, 169,
and 213.[2]

Biological Activity and Applications

Anti-inflammatory Effects

2,4,5-Trimethoxybenzoic acid, identified in extracts of purple perilla, has demonstrated
significant anti-inflammatory properties.[6][7] It has been shown to inhibit inflammatory
responses induced by lipopolysaccharides (LPS).[6] The mechanism of action involves the
inhibition of the activation of key signaling pathways, namely NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) and STAT (Signal Transducer and Activator of
Transcription).[6] By downregulating these pathways, it can attenuate the activation of
macrophages towards the pro-inflammatory M1 phenotype, which is implicated in conditions
like diabetes.[6][7] Specifically, it has been observed to inhibit the secretion of pro-inflammatory
cytokines like IL-6 and MCP-1.[6]

Pharmaceutical Intermediate

A primary application of 2,4,5-Trimethoxybenzoic acid is its use as a key intermediate in the
pharmaceutical industry.[3][4] It is a building block in the synthesis of Acotiamide, a medication
used to treat functional dyspepsia by enhancing gastrointestinal motility.[4][5]

Research Applications

In a laboratory setting, it is used as an internal standard for the determination of hydroxyl
groups in lignins.[1][15] It is also employed in broader chemical research for the synthesis of
more complex organic molecules.[3]

Signaling Pathway and Experimental Workflow

Below are diagrams generated using DOT language to visualize the biological signaling
pathway and a general experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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